Cas no 123356-12-7 (threo-Pentaric acid,3-deoxy-, 1,4-lactone, 5-methyl ester (9CI))

• Product Name: threo-Pentaric acid,3-deoxy-, 1,4-lactone, 5-methyl ester (9CI)
• CAS No: 123356-12-7
• MF: C₆H₈O₅
• MW: 160.124722480774
• CID: 104181
• Update Time: 2024-01-24

threo-Pentaric acid,3-deoxy-, 1,4-lactone, 5-methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• threo-Pentaric acid,3-deoxy-, 1,4-lactone, 5-methyl ester (9CI)
• threo-Pentaric acid, 3-deoxy-, 1,4-lactone, 5-methyl ester (9CI)

• Inchi： 1S/C6H8O5/c1-10-6(9)4-2-3(7)5(8)11-4/h3-4,7H,2H2,1H3/t3-,4-/m0/s1
• InChI Key： UNSIDMOABLNHFX-IMJSIDKUSA-N
• SMILES： C1(O[C@@H](C[C@@H]1O)C(OC)=O)=O

Computed Properties

• Exact Mass: 160.03714
• Monoisotopic Mass: 160.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8A^2

Experimental Properties

• Density: 1.444±0.06 g/cm3(Predicted)
• Boiling Point: 301.7±42.0 °C(Predicted)
• PSA: 72.83
• pka: 12.60±0.40(Predicted)